Polonium-202 atom

• Molecular Formula: Po
• Molecular Weight: 201.98074 g/mol
• IUPAC Name: polonium-202
• InChI: InChI=1S/Po/i1-7
• InChI Key: HZEBHPIOVYHPMT-NOHWODKXSA-N
• Isomeric SMILES: [202Po]
• Canonical SMILES: [Po]

Description

Polonium-202 atom is a polonium atom.

Scientific Research Applications

Radioactive Properties and Production

• Discovery and Characteristics : Polonium, including Po-202, was first discovered by Pierre and Marie Curie. Its most stable form in aqueous solutions is Po(IV), and it forms various compounds including oxides and halides (Ansoborlo, 2014).
• Production Methods : Po-202 can be produced by bombarding bismuth targets with protons. The process has been studied for various isotopes of polonium, providing valuable data for nuclear chemistry (Brun & Lefort, 1964).

Environmental Impact and Safety

• Environmental Presence : Po-202, as a naturally occurring isotope, can accumulate in various environmental matrices, requiring strategies for effective removal and control based on its aqueous chemistry (Ram et al., 2019).
• Toxicity and Safety : The radiotoxic properties of polonium, including Po-202, are significant, with considerable research focused on understanding its interaction with biological systems and potential treatments for contamination (Ansoborlo et al., 2012).

Applications in Scientific Research

• Analytical Methodologies : Studies have been conducted to develop methodologies for the accurate determination of Po-202 in environmental samples, which is crucial for both environmental monitoring and scientific research (Matthews et al., 2007).
• Nuclear Physics Research : Po-202 has been used in nuclear physics research, including the study of isotope shifts in polonium isotopes, which provides insights into atomic and nuclear properties (Cocolios et al., 2010).

Industrial and Technological Uses

• Neutron Generators : Po-202 was used in the Manhattan Project for neutron-generating triggers in nuclear weapons, demonstrating its relevance in nuclear technology (Reed, 2019).
• Fusion Technology : Research on the use of Po-202 in fusion technology applications has been conducted, exploring its interaction with other materials in fusion reactors (Hoffman et al., 1985).